Nalidixic acid anion
Overview
Description
Nalidixic acid anion is a monocarboxylic acid anion that is the conjugate base of nalidixic acid; major species at pH 7.3. It is a conjugate base of a nalidixic acid.
Scientific Research Applications
Environmental Implications and Water Treatment
Nalidixic acid anion has been a focus in environmental studies, particularly concerning its presence in surface and groundwater. Robberson et al. (2006) investigated the adsorption behavior of nalidixic acid on various polymers, emphasizing the significance of pH and molecular structure on the adsorption process. Their findings are crucial for the treatment of pharmaceutical-contaminated water, as they provide insights into how the anionic form of nalidixic acid interacts with anion-exchange polymers, offering potential methods for its removal from aquatic systems (Robberson et al., 2006).
Nanotechnology and Controlled Release
The interaction of nalidixic acid with other materials at the nanoscale offers promising applications. Nabipour et al. (2016) synthesized a nalidixic acid-zinc hydroxide nitrate nanocomposite, highlighting its controlled release and enhanced antibacterial activity, especially against both Gram-positive and Gram-negative bacteria (Nabipour et al., 2016). Radmehr et al. (2021) developed a renewable adsorbent based on graphene oxide for the effective removal of nalidixic acid from wastewater, signifying its potential in pharmaceutical wastewater remediation (Radmehr et al., 2021).
Drug Design and Medical Research
This compound has also been investigated in the realm of drug design and its interaction with biological molecules. André et al. (2018) explored metal-organic frameworks involving nalidixic acid, revealing possibilities for drug solubility enhancements and controlled release, paving the way for future pharmaceutical applications (André et al., 2018). Mester et al. (2016) investigated ionic liquids based on nalidixic acid, examining their antimicrobial activity against various Salmonella species and providing insights into their potential biomedical applications (Mester et al., 2016).
properties
IUPAC Name |
1-ethyl-7-methyl-4-oxo-1,8-naphthyridine-3-carboxylate |
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InChI |
InChI=1S/C12H12N2O3/c1-3-14-6-9(12(16)17)10(15)8-5-4-7(2)13-11(8)14/h4-6H,3H2,1-2H3,(H,16,17)/p-1 |
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| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
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InChI Key |
MHWLWQUZZRMNGJ-UHFFFAOYSA-M |
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| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
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Canonical SMILES |
CCN1C=C(C(=O)C2=C1N=C(C=C2)C)C(=O)[O-] |
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| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
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Molecular Formula |
C12H11N2O3- |
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| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
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Molecular Weight |
231.23 g/mol |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
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